1'-benzylcinchonan-1'-ium-9-ol chloride

• IUPAC Name: (1-benzylquinolin-1-ium-4-yl)-(5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)methanol;chloride
• InChI: InChI=1S/C26H29N2O.ClH/c1-2-20-18-28-14-12-21(20)16-25(28)26(29)23-13-15-27(17-19-8-4-3-5-9-19)24-11-7-6-10-22(23)24;/h2-11,13,15,20-21,25-26,29H,1,12,14,16-18H2;1H/q+1;/p-1
• InChI Key: LKPKRWQPGIXONI-UHFFFAOYSA-M
• Canonical SMILES: C=CC1CN2CCC1CC2C(C3=CC=[N+](C4=CC=CC=C34)CC5=CC=CC=C5)O.[Cl-]
• Molecular Formula: C26H29ClN2O
• Molecular Weight: 421.0 g/mol

Description

1-benzylcinchonan-1'-ium-9-ol chloride is a chemical compound that has been of interest in the scientific community due to its potential applications in various fields. This compound is a quaternary ammonium salt that has been synthesized using different methods.

Scientific Research Applications

1-benzylcinchonan-1'-ium-9-ol chloride has been studied for its potential applications in various fields, including catalysis, asymmetric synthesis, and chiral separation. In catalysis, this compound has been used as a chiral catalyst for the asymmetric synthesis of various compounds. In asymmetric synthesis, 1-benzylcinchonan-1'-ium-9-ol chloride has been used as a chiral auxiliary for the synthesis of various chiral compounds. In chiral separation, this compound has been used as a chiral stationary phase in high-performance liquid chromatography.

Mechanism of Action

The mechanism of action of 1-benzylcinchonan-1'-ium-9-ol chloride is not fully understood. However, it is believed that this compound acts as a chiral catalyst or chiral auxiliary by forming a complex with the substrate. The chiral environment created by the complex leads to the formation of the desired chiral product.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1-benzylcinchonan-1'-ium-9-ol chloride. However, studies have shown that this compound is relatively non-toxic and has low cytotoxicity.

Advantages and Limitations for Lab Experiments

The advantages of using 1-benzylcinchonan-1'-ium-9-ol chloride in lab experiments include its high enantioselectivity, low toxicity, and ease of synthesis. However, the limitations of using this compound include its high cost and limited availability.

Future Directions

There are several future directions for the research and development of 1-benzylcinchonan-1'-ium-9-ol chloride. These include the development of new synthesis methods, the optimization of existing methods, the exploration of new applications, and the improvement of the compound's properties. Additionally, there is a need for further studies on the biochemical and physiological effects of this compound.

Synthesis Methods

There are several methods for synthesizing 1-benzylcinchonan-1'-ium-9-ol chloride, including the reaction of cinchonidine with benzyl chloride followed by oxidation, the reaction of cinchonine with benzyl chloride followed by oxidation, and the reaction of cinchonidine with benzyl bromide followed by quaternization. Among these methods, the reaction of cinchonidine with benzyl chloride followed by oxidation is the most widely used.